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Compound of Interest

Compound Name: 5-Bromo-4-hydroxynicotinic acid
CAS No.: 1052114-83-6
Cat. No.: B1526423
Get Quote
. J

Executive Summary & Chemical Identity

5-Bromo-4-hydroxynicotinic acid (CAS: 1052114-83-6) is a critical heterocyclic building
block used primarily in the synthesis of kinase inhibitors and antiviral agents. It serves as a
scaffold for 4-pyridone derivatives, a pharmacophore found in Met kinase inhibitors and
Hypoxia-Inducible Factor Prolyl Hydroxylase (HIF-PH) inhibitors.

Expert Insight: Researchers must recognize that this compound exists in a tautomeric
equilibrium. While formally named as a "hydroxy" pyridine, in solution and solid state, it
predominantly adopts the 4-oxo-1,4-dihydropyridine (4-pyridone) tautomer. This distinction
dictates its reactivity: electrophilic substitutions occur at C5, while alkylations can occur at
either N1 or O4 depending on conditions.

Chemical Specifications
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Property Detail
5-Bromo-4-oxo-1,4-dihydropyridine-3-carboxylic

IUPAC Name _
acid

CAS Number 1052114-83-6

Molecular Formula CeH4BrNOs3

Molecular Weight 218.00 g/mol

Appearance Off-white to pale yellow solid

N Soluble in DMSO, dilute aqueous base
Solubility

(NaOH/Na2CO0:3); sparingly soluble in water

Key Functional Groups

C3-Carboxylic Acid, C4-Ketone (Tautomeric
OH), C5-Bromide

Synthesis & Production Protocols

The synthesis of 5-Bromo-4-hydroxynicotinic acid typically proceeds via the electrophilic

halogenation of 4-hydroxynicotinic acid. The protocol below is adapted from the foundational
work by Kim et al. (J. Med. Chem. 2008), developed for Met kinase inhibitor synthesis.[1]

Core Synthesis Workflow (DOT Visualization)
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. Critical Parameters -

Time: 2-4 Hours

Temp: 60-80°C
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Figure 1: Electrophilic bromination pathway for the synthesis of the target scaffold.

Detailed Experimental Protocol

Objective: Preparation of 5-Bromo-4-hydroxynicotinic acid from 4-hydroxynicotinic acid.

Reagents:

4-Hydroxynicotinic acid (1.0 eq)

Bromine (Br2) (1.1 - 1.2 eq)

Acetic Acid (Glacial, solvent volume approx. 5-10 mL/g)

Water (for quenching)
Step-by-Step Procedure:

» Dissolution: In a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, suspend 4-hydroxynicotinic acid (e.g., 10.0 g) in glacial acetic acid (100 mL).
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e Bromination: Heat the mixture to 60 °C to ensure partial solubility. Add Bromine (1.1 eq)
dropwise over 30 minutes. Caution: Bromine is highly toxic and corrosive; perform in a fume
hood.

o Reaction: Increase temperature to 80 °C and stir for 3 hours. The reaction mixture typically
transitions from a suspension to a clearer solution and then may precipitate the product.

e Monitoring: Monitor reaction progress via LC-MS (Target Mass: [M+H]* = 218/220 doublet).

e Quenching & Isolation: Cool the reaction mixture to room temperature. Pour the mixture into
ice-cold water (300 mL).

« Filtration: Collect the resulting precipitate by vacuum filtration.

 Purification: Wash the filter cake with cold water (2 x 50 mL) and diethyl ether (to remove
acetic acid traces). Dry under vacuum at 50 °C overnight.

* Yield: Typical yields range from 75% to 85%.

Mechanistic Note: The hydroxyl group at C4 (or the oxo group in the pyridone form) activates
the C5 position (ortho to OH, beta to N) for electrophilic aromatic substitution. The C3-
carboxylic acid is electron-withdrawing but does not deactivate the ring sufficiently to prevent
bromination at the highly activated C5 position.

Reactivity Profile & Derivatization

This scaffold is a "privileged structure" in medicinal chemistry due to its three orthogonal
reactive handles.

Reactivity Map (DOT Visualization)
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Figure 2: Orthogonal reactivity profile allowing for diverse library generation.

Key Transformations

e Suzuki-Miyaura Coupling (C5): The C5-Bromine is an excellent handle for Palladium-
catalyzed cross-couplings.

o Conditions: Pd(dppf)Clz, K2COs, Dioxane/Water, 90°C.

o Application: Installing aryl or heteroaryl groups to access the hydrophobic pocket of kinase
enzymes (e.g., Met Kinase).

o Amide Coupling (C3): The carboxylic acid is often converted to an amide to improve solubility
or engage in hydrogen bonding.

o Conditions: HATU or EDC/HOBt, DIPEA, DMF.

o Relevance: Essential for HIF-PH inhibitors where a glycine-like motif often chelates the
active site iron.

e N-Alkylation vs. O-Alkylation:

o N-Alkylation: Favored under thermodynamic control or with soft electrophiles, retaining the
pyridone core.
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o O-Alkylation: Can be achieved using silver salts (Ag2CO3) or hard electrophiles, yielding
alkoxypyridines.

Pharmaceutical Applications

Case Study 1: Met Kinase Inhibitors

Reference: Kim, K. S., et al. J. Med.[1] Chem.2008, 51, 5330-5341.[1][2][3][4] In the discovery
of pyrrolopyridine-pyridone based inhibitors, 5-bromo-4-hydroxynicotinic acid serves as the
B-ring precursor. The synthesis involves:

« Esterification of the acid to the methyl ester.
e Suzuki coupling at C5 to attach the pyrrolopyridine moiety.

o Amidation at C3 to fine-tune potency. Mechanism: The pyridone oxygen and NH serve as a
donor-acceptor motif for the kinase hinge region.

Case Study 2: HIF-PH Inhibitors

While Roxadustat utilizes an isoquinoline core, the 4-hydroxypyridine-3-carboxylic acid motif is
a bioisostere used in next-generation HIF-PH inhibitors.

e Mechanism: The 4-hydroxy and 3-carboxyl groups form a bidentate chelate with the Fe(ll)
ion in the active site of Prolyl Hydroxylase Domain (PHD) enzymes, preventing the
degradation of HIF-1a and stimulating erythropoiesis.

Case Study 3: Antiviral Agents

Reference:J. Med. Chem. studies on HIV Reverse Transcriptase (RNase H inhibition).
Derivatives where the N1 position is benzylated (1-benzyl-5-hydroxy-4-oxo-1,4-dihydropyridine-
3-carboxylic acid) have shown potency in inhibiting the RNase H activity of HIV-1 reverse
transcriptase, a target distinct from standard NRTI/NNRTI sites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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